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Compound of Interest

Compound Name: Pinostilbene

Cat. No.: B020863 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Pinostilbene in a laboratory setting. Adherence to these

guidelines is critical for ensuring personnel safety and minimizing environmental impact.

Pinostilbene is a stilbenoid that requires careful handling due to its potential to cause serious

eye damage, skin irritation, and respiratory irritation.[1] While comprehensive toxicological

properties are not fully investigated, the substance should be handled with the appropriate

precautions to mitigate exposure risks.[2]

Quantitative Data Summary
The following table summarizes the available quantitative data for Pinostilbene. It is critical to

note the absence of established occupational exposure limits and specific glove breakthrough

time data, necessitating a conservative approach to safety.
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Parameter Value Source

Chemical Formula C₁₅H₁₄O₃ [3]

Molar Mass 242.27 g/mol [3]

CAS Number 42438-89-1 [1][3]

Appearance Solid [1]

Occupational Exposure Limits

(OELs)
Not established N/A

Glove Material Breakthrough

Time

No specific data available.

General chemical resistant

gloves are recommended.

[1]

IC₅₀ (Caco-2 colorectal cancer

cells, 48h)
62.53 ± 13.4 µM [4]

IC₅₀ (HT29 and HCT116 colon

cancer cells)
Effective in µM range [5]

Experimental Protocol: Safe Handling of
Pinostilbene Powder
This protocol details the step-by-step procedure for safely weighing and preparing a solution of

Pinostilbene.

1. Engineering Controls and Work Area Preparation:

Fume Hood: All handling of Pinostilbene powder that may generate dust must be conducted

inside a certified chemical fume hood with a face velocity between 80-120 feet per minute.[2]

Ventilated Balance Enclosure: For weighing, a ventilated balance enclosure or a glove box is

the preferred engineering control to minimize powder dispersal. If unavailable, the "tare

method" within a chemical fume hood should be used.

Designated Area: Clearly designate an area for handling Pinostilbene. Cover the work

surface with disposable, absorbent bench paper.
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Emergency Equipment: Ensure that a safety shower and eyewash station are readily

accessible within a 10-second travel distance.[6] A spill kit appropriate for chemical powders

should also be available.

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Chemical safety goggles or safety glasses with side shields are

mandatory. A face shield should be worn in addition to goggles if there is a significant risk of

splashing.

Skin Protection:

Gloves: Wear two pairs of nitrile gloves (minimum 4mil thickness).[7] As no specific glove

breakthrough data is available for Pinostilbene, it is crucial to change gloves immediately

if contamination is suspected.[1] For handling solutions, the choice of glove should be

guided by the chemical resistance to the solvent being used.

Lab Coat: A buttoned, long-sleeved lab coat is required. An impermeable apron may be

necessary for larger quantities or when there is a higher risk of splashes.

Respiratory Protection: If work cannot be conducted within a fume hood or other ventilated

enclosure, a NIOSH-approved respirator with a particulate filter (e.g., N95) is required.[8]

Respirator use must be in accordance with the institution's respiratory protection program,

including fit testing and medical evaluation.

3. Weighing and Solution Preparation Procedure (Tare Method):

Place an empty, sealable container (e.g., a vial with a screw cap) and its lid on the analytical

balance and tare to zero.

Transport the tared container to the chemical fume hood.

Inside the fume hood, carefully transfer the desired amount of Pinostilbene powder into the

container using a dedicated spatula. Avoid creating dust.

Securely close the container lid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://becky.ee/useful-articles/chemical-resistance-table-for-gloves/?lang=en
https://ehs.yale.edu/sites/default/files/files/particularly-hazardous-substances-sop.pdf
https://www.benchchem.com/product/b020863?utm_src=pdf-body
https://tmi.utexas.edu/images/pdfs/sop-nanomaterials-powder-form.pdf
https://www.safety.pitt.edu/sites/default/files/docs/04-022PowderChem.pdf
https://www.benchchem.com/product/b020863?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wipe the exterior of the container with a damp cloth to remove any residual powder.

Return the sealed container to the balance to obtain the final weight.

If adjustments to the weight are necessary, return the container to the fume hood to add or

remove powder.

Once the desired weight is achieved, add the solvent to the container inside the fume hood.

Cap the container and mix gently until the powder is fully dissolved. Sonication may be used

to aid dissolution.

4. Decontamination and Waste Disposal:

Decontamination:

Wipe down the work area and any equipment used with a cloth dampened with a suitable

solvent (e.g., 70% ethanol), followed by soap and water.

Dispose of all disposable items that have come into contact with Pinostilbene, including

weigh boats, contaminated gloves, and bench paper, as hazardous chemical waste.

Disposal Plan:

Solid Waste: Collect unused Pinostilbene powder and contaminated solid materials in a

clearly labeled, sealed container for hazardous waste.

Liquid Waste: Collect Pinostilbene solutions in a designated, sealed, and properly labeled

hazardous waste container. Do not mix with other waste streams.

Disposal Regulations: All waste must be disposed of according to institutional and local

environmental regulations. Do not dispose of Pinostilbene down the drain or in regular

trash.[1]

Visual Workflow for Handling Pinostilbene
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Caption: Logical workflow for the safe handling of Pinostilbene powder.
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This document is intended as a guide and does not replace institutional safety protocols or the

specific Safety Data Sheet (SDS) provided by the manufacturer. Always consult your

institution's Environmental Health and Safety (EHS) department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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